Cas no 477851-86-8 (4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime)

• Product Name: 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime
• CAS No: 477851-86-8
• CID: 3028465
• Update Time: 2025-10-29

4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZENECARBALDEHYDE OXIME
• 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime

Additional information on 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime

Professional Introduction to Compound with CAS No. 477851-86-8 and Product Name: 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime

The compound with the CAS number 477851-86-8 and the product name 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both a nitro group and a sulfonyl group in its framework suggests a high degree of reactivity, making it a valuable candidate for further exploration in synthetic chemistry and biological assays.

At the core of understanding this compound lies its chemical structure, which can be broken down into several key functional groups. The 4-(4-Chlorophenyl)sulfanyl moiety introduces a chloro-substituted aromatic ring linked to a sulfur atom, while the 3-nitrobenzenecarbaldehyde part contributes an electron-withdrawing nitro group and an aldehyde functionality. This combination creates a molecule with distinct electronic properties that can influence its interactions with biological targets. The oxime group further enhances its reactivity, providing a site for potential hydrogen bonding interactions, which are crucial in drug-receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Molecular modeling studies indicate that 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime may exhibit inhibitory activity against various enzymes and receptors, making it a promising scaffold for developing novel therapeutic agents. For instance, its structural features are reminiscent of known bioactive molecules that target inflammatory pathways, suggesting potential applications in treating conditions such as arthritis or autoimmune diseases.

In the realm of medicinal chemistry, the synthesis of this compound represents a testament to the ingenuity of organic synthesis techniques. The introduction of both chloro and nitro substituents on an aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the formation of the oxime group necessitates careful optimization to avoid unwanted side reactions. These challenges highlight the importance of advanced synthetic methodologies in producing complex molecules like 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime, which can serve as building blocks for more intricate drug candidates.

One particularly intriguing aspect of this compound is its potential role in modulating biological processes through redox chemistry. The nitro group, when reduced, can convert into an amine, altering the electronic properties of the molecule significantly. This redox responsiveness makes it an attractive candidate for studying oxidative stress-related diseases, such as neurodegenerative disorders or cancer. Moreover, the presence of both sulfur and nitrogen heteroatoms provides multiple sites for interaction with biological systems, offering versatility in drug design.

Current research in synthetic organic chemistry has seen significant improvements in catalytic methods that enhance the efficiency and selectivity of reactions involving heteroatom-containing compounds. For example, transition metal-catalyzed cross-coupling reactions have revolutionized the way complex molecular frameworks are constructed. In the case of 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime, such catalytic approaches could streamline its synthesis by enabling direct functionalization at multiple sites without compromising regioselectivity.

The pharmaceutical industry has increasingly recognized the importance of developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. Compounds like 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime offer a starting point for designing molecules that can modulate these pathways effectively. Preclinical studies have begun to explore its potential as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which play critical roles in inflammation and pain signaling. Preliminary results suggest that it may exhibit inhibitory activity comparable to existing therapeutic agents but with improved selectivity or reduced side effects.

Another area where this compound shows promise is in the development of diagnostic tools for detecting biomarkers associated with various diseases. Its unique structural features make it an excellent candidate for designing probes that can interact specifically with disease-related proteins or nucleic acids. For instance, fluorescence-based assays using derivatives of 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime have shown potential in detecting oxidative stress markers in biological samples. Such diagnostic applications could aid in early detection and monitoring of diseases before symptoms become apparent.

The environmental impact of pharmaceutical compounds is also a growing concern in medicinal chemistry research. Efforts are underway to develop drugs that are not only effective but also biodegradable and environmentally friendly. The synthesis and application of 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime must consider these factors to ensure sustainable practices throughout drug development cycles. Green chemistry principles are being integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde oxime represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its complex structure, characterized by multiple functional groups, offers opportunities for developing novel therapeutic agents targeting various diseases. Advances in computational modeling and synthetic chemistry continue to enhance our understanding and utilization of such compounds, paving the way for innovative treatments and diagnostic tools.